Cas no 2092661-28-2 (6-(bromomethyl)-4-(furan-3-yl)-1,3-dioxaindane)

• Product Name: 6-(bromomethyl)-4-(furan-3-yl)-1,3-dioxaindane
• CAS No: 2092661-28-2
• MF: C₁₂H₉BrO₃
• MW: 281.102062940598
• CID: 5242040
• Update Time: 2025-06-14

6-(bromomethyl)-4-(furan-3-yl)-1,3-dioxaindane Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole, 6-(bromomethyl)-4-(3-furanyl)-
• 6-(bromomethyl)-4-(furan-3-yl)-1,3-dioxaindane

• Inchi： 1S/C12H9BrO3/c13-5-8-3-10(9-1-2-14-6-9)12-11(4-8)15-7-16-12/h1-4,6H,5,7H2
• InChI Key： DDIGFFWCRBVXIX-UHFFFAOYSA-N
• SMILES： O1C2=CC(CBr)=CC(C3C=COC=3)=C2OC1

Additional information on 6-(bromomethyl)-4-(furan-3-yl)-1,3-dioxaindane

Comprehensive Analysis of 6-(bromomethyl)-4-(furan-3-yl)-1,3-dioxaindane (CAS No. 2092661-28-2)

The compound 6-(bromomethyl)-4-(furan-3-yl)-1,3-dioxaindane (CAS No. 2092661-28-2) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material sciences. With the increasing demand for novel heterocyclic compounds, researchers are actively exploring its synthesis, reactivity, and functional versatility. This article delves into the molecular characteristics, synthetic pathways, and emerging applications of this intriguing molecule, while addressing common queries such as "synthesis of furan-containing indane derivatives" and "bromomethyl-substituted heterocycles in drug discovery."

Structurally, 6-(bromomethyl)-4-(furan-3-yl)-1,3-dioxaindane features a fused 1,3-dioxaindane core decorated with a furan-3-yl moiety at the 4-position and a reactive bromomethyl group at the 6-position. This combination of electron-rich furan and electrophilic bromomethyl functionalities makes it a valuable intermediate for further derivatization. Recent studies highlight its role in constructing complex architectures for catalysis and bioactive molecule development, aligning with trends in sustainable chemistry and green synthesis methodologies.

The synthetic routes to CAS No. 2092661-28-2 often involve multi-step protocols starting from readily available furan precursors. Key steps include cyclocondensation to form the dioxaindane scaffold, followed by regioselective bromination. Researchers optimizing these procedures frequently search for terms like "efficient bromomethylation of indane derivatives" or "furan-functionalized heterocycle purification techniques." Advances in microwave-assisted synthesis and flow chemistry have significantly improved yields and reduced reaction times for such compounds.

In pharmaceutical contexts, the furan-dioxaindane hybrid structure exhibits promising pharmacophore potential. Its bromomethyl group serves as a versatile handle for cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig), enabling rapid diversification for structure-activity relationship studies. This aligns with current industry focus on fragment-based drug design and covalent inhibitor development, addressing frequent search queries like "furan in medicinal chemistry" and "bromomethyl as a synthetic linchpin."

Material scientists have also explored 6-(bromomethyl)-4-(furan-3-yl)-1,3-dioxaindane for constructing π-conjugated polymers and metal-organic frameworks (MOFs). The furan ring's electron-donating properties and the bromomethyl group's reactivity facilitate polymerization or coordination chemistry, relevant to searches for "heteroaromatic building blocks for organic electronics". Recent publications demonstrate its utility in luminescent materials and sensor development, particularly for environmental monitoring applications.

Analytical characterization of this compound typically employs NMR spectroscopy (notably ¹H/¹³C and 2D techniques), mass spectrometry, and X-ray crystallography. The bromomethyl proton signals appear characteristically downfield (~4.5 ppm), while the furan protons display distinct splitting patterns—details often sought in queries like "NMR interpretation of brominated furan derivatives." Purity assessment via HPLC is crucial given its role as an intermediate in high-value syntheses.

From a safety perspective, standard precautions for handling brominated compounds apply, with emphasis on proper ventilation and personal protective equipment. The compound's stability under various conditions (pH, temperature, light exposure) remains an active research area, particularly for industrial-scale applications. Researchers frequently investigate "storage stability of bromomethyl heterocycles" and "compatibility with common reagents."

Future directions for CAS No. 2092661-28-2 research may explore its enantioselective synthesis (given the chiral dioxaindane core) and applications in asymmetric catalysis. The growing interest in biobased furan chemistry—driven by sustainability trends—could further elevate its importance. As evidenced by rising patent filings, this compound represents a strategic intersection between heterocyclic chemistry and functional material design, answering the scientific community's demand for multifunctional building blocks.